Cas no 2357137-42-7 (2,2'-(2,6-Dis(hexyloxy)naphthalene-1,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane))

• Product Name: 2,2'-(2,6-Dis(hexyloxy)naphthalene-1,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• CAS No: 2357137-42-7
• MF: C₃₄H₅₄B₂O₆
• MW: 580.410971164703
• CID: 5140770
• PubChem ID: 155887920
• Update Time: 2026-03-03

2,2'-(2,6-Dis(hexyloxy)naphthalene-1,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Chemical and Physical Properties

Names and Identifiers

• 2,2'-(2,6-Bis(hexyloxy)naphthalene-1,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) alkyl)
• 2,2'-(2,6-Dis(hexyloxy)naphthalene-1,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• 2-[2,6-bis(hexyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• F77672
• 2357137-42-7

• Inchi： 1S/C34H54B2O6/c1-11-13-15-17-23-37-27-21-19-26-25(29(27)35-39-31(3,4)32(5,6)40-35)20-22-28(38-24-18-16-14-12-2)30(26)36-41-33(7,8)34(9,10)42-36/h19-22H,11-18,23-24H2,1-10H3
• InChI Key： MVSHYZACUCKBLI-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C(B3OC(C)(C)C(C)(C)O3)=C(OCCCCCC)C=CC=2C=1B1OC(C)(C)C(C)(C)O1)CCCCCC

Computed Properties

• Exact Mass: 580.4106498g/mol
• Monoisotopic Mass: 580.4106498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 14
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Additional information on 2,2'-(2,6-Dis(hexyloxy)naphthalene-1,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

Compound CAS No. 2357137-42-7: 2,2'-(2,6-Dis(hexyloxy)naphthalene-1,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

The compound 2,2'-(2,6-dis(hexyloxy)naphthalene-1,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) with CAS No. 2357137-42-7 is a highly specialized organic molecule that has garnered significant attention in the field of materials science and organic electronics. This compound is characterized by its unique structure, which combines a naphthalene backbone with hexyloxy substituents and dioxaborolane moieties. The integration of these functional groups imparts exceptional electronic and optical properties to the molecule.

The naphthalene core of this compound serves as a conjugated system that facilitates efficient charge transport and energy transfer. The hexyloxy groups attached to the naphthalene ring enhance solubility in organic solvents and improve processability for thin-film applications. Furthermore, the dioxaborolane moieties are known for their stability and ability to act as electron-deficient groups in donor-acceptor systems. These features make the compound an ideal candidate for applications in organic light-emitting diodes (OLEDs), photovoltaic devices (PVs), and other optoelectronic technologies.

Recent studies have highlighted the potential of this compound in advancing OLED technology. Researchers have demonstrated that incorporating this molecule into OLED architectures significantly improves device efficiency and operational stability. The strong electron-withdrawing nature of the dioxaborolane groups enables effective hole injection and transport while maintaining a high luminous efficiency. Additionally, the compound's ability to form well-aligned thin films through solution-processing techniques makes it suitable for large-scale manufacturing.

In the context of photovoltaic applications, this compound has shown promise as an acceptor material in organic solar cells (OSCs). Its electron-deficient nature facilitates efficient electron transfer from donor materials such as polymer donors like PBDTTT-C-T or small-molecule donors like Y6. Recent advancements in OSCs have leveraged this compound's ability to form bulk heterojunctions with high charge separation efficiency. This has led to improved power conversion efficiencies (PCEs) and extended device lifetimes under ambient conditions.

The synthesis of 2,2'-(2,6-dis(hexyloxy)naphthalene-1,5-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the naphthalene derivative through Friedel-Crafts alkylation followed by functionalization with hexyloxy groups via nucleophilic substitution reactions. The final coupling with dioxaborolane moieties is achieved through Suzuki-Miyaura cross-coupling reactions under palladium catalysis.

One of the most exciting developments in this field is the integration of machine learning algorithms to optimize synthetic pathways for complex molecules like this one. By analyzing vast datasets of reaction outcomes and molecular properties, researchers can predict optimal reaction conditions and identify potential bottlenecks early in the synthesis process. This approach has significantly accelerated the development of scalable synthesis routes for high-purity samples.

Beyond its electronic applications, this compound has also found utility in sensing technologies due to its sensitivity to environmental stimuli such as temperature and humidity. Recent research has explored its use as a transducer material in resistive-type sensors where changes in electrical resistance correlate with variations in environmental parameters. This opens up new avenues for its application in IoT devices and smart environments.

In conclusion, 2, 6-dis(hexyloxy)naphthalene-based compounds like CAS No. 8, 9-diyl derivative represent a promising class of materials for next-generation optoelectronic devices. Their unique combination of structural features enables exceptional performance across multiple applications while offering opportunities for further optimization through advanced synthetic strategies and computational modeling techniques.